5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole

• Molecular Formula: C10H7Cl2N3O2S
• Molecular Weight: 304.15 g/mol
• IUPAC Name: 5-(3,5-dichlorophenyl)sulfanyl-1-methyl-4-nitroimidazole
• InChI: InChI=1S/C10H7Cl2N3O2S/c1-14-5-13-9(15(16)17)10(14)18-8-3-6(11)2-7(12)4-8/h2-5H,1H3
• InChI Key: QFRRPMPTAADUTQ-UHFFFAOYSA-N
• SMILES: CN1C=NC(=C1SC2=CC(=CC(=C2)Cl)Cl)[N+](=O)[O-]

Description

5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole, also known as Dazomet, is a chemical compound that belongs to the imidazole family. It is a white crystalline powder that is soluble in water and organic solvents. Dazomet is widely used in agriculture as a soil fumigant to control soil-borne pests and diseases. In recent years, Dazomet has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole is not fully understood. However, it is believed that 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole works by releasing toxic gases, such as methyl isothiocyanate and sulfur dioxide, when it comes into contact with moisture in the soil. These gases are toxic to pests and diseases, and they can penetrate the soil to kill them.
Biochemical and Physiological Effects:
5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been shown to have a wide range of biochemical and physiological effects. In plants, 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole can stimulate root growth and increase plant yield. In animals, 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been found to have anti-inflammatory and antimicrobial properties. Additionally, 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been shown to induce apoptosis in cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has several advantages for use in lab experiments. It is readily available, easy to handle, and has a long shelf life. Additionally, it is relatively inexpensive compared to other chemicals used in lab experiments. However, 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has some limitations. It is a toxic chemical, and proper safety precautions must be taken when handling it. Additionally, 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole can have variable effects depending on the soil type and environmental conditions, which can make it difficult to control in lab experiments.

Future Directions

There are several future directions for research on 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole. In agriculture, researchers could investigate the use of 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole in combination with other soil fumigants to improve its efficacy. Additionally, researchers could explore the potential of 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole as a biopesticide, which could be a more sustainable alternative to chemical pesticides.
In medicine, researchers could further investigate the anti-cancer properties of 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole and explore its potential as a cancer therapy. Additionally, researchers could investigate the potential of 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole as an anti-inflammatory and antimicrobial agent for the treatment of various diseases.
In environmental science, researchers could investigate the use of 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole for environmental cleanup and bioremediation. Additionally, researchers could explore the potential of 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole as a soil conditioner to improve soil health and fertility.
Conclusion:
5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole is a versatile chemical compound with potential applications in agriculture, medicine, and environmental science. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research make it an interesting topic for scientific investigation. Further research on 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole could lead to the development of new and innovative solutions for various problems in different fields.

Synthesis Methods

5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole can be synthesized by the reaction of 3,5-dichlorophenyl isothiocyanate with 4-nitroimidazole in the presence of a base. The reaction yields 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole as a white crystalline solid with a high purity.

Scientific Research Applications

5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been extensively studied for its potential applications in the fields of agriculture, medicine, and environmental science. In agriculture, 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole is used as a soil fumigant to control soil-borne pests and diseases, such as nematodes, fungi, and bacteria. It has been shown to be effective against a wide range of pests and diseases, making it a valuable tool for crop protection.
In medicine, 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been investigated for its potential as an anti-cancer agent. Studies have shown that 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole can induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer therapy. Additionally, 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been found to have anti-inflammatory and antimicrobial properties, which could be useful in the treatment of various diseases.
In environmental science, 5-[(3,5-dichlorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been studied for its potential as a bioremediation agent. It has been shown to enhance the degradation of organic pollutants in soil, making it a potential tool for environmental cleanup.